N-(4-methoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide

• IUPAC Name: N-(4-methoxyphenyl)-3-nitro-4-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C17H14N4O4/c1-25-14-6-4-13(5-7-14)19-17(22)12-3-8-15(16(11-12)21(23)24)20-10-2-9-18-20/h2-11H,1H3,(H,19,22)
• InChI Key: HVRZRICZDPCFCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)N3C=CC=N3)[N+](=O)[O-]
• Molecular Formula: C17H14N4O4
• Molecular Weight: 338.32 g/mol

Description

N-(4-Methoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide, also known as NMNPB, is a heterocyclic compound with a wide range of applications in the field of scientific research. NMNPB is a derivative of benzenecarboxamide, a compound known for its versatility and versatility. NMNPB has been used in laboratory experiments to study the structure and functions of proteins, enzymes, and other biological molecules. It has also been used to study the effects of drugs on the body and to monitor the progress of diseases.

Scientific Research Applications

N-(4-methoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide has been used in a variety of scientific research applications. It has been used to study the structure and functions of proteins, enzymes, and other biological molecules. It has also been used to study the effects of drugs on the body and to monitor the progress of diseases. In addition, N-(4-methoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide has been used to study the effects of environmental pollutants on the body, to develop new drug delivery systems, and to study the mechanisms of action of various drugs.

Mechanism of Action

Mode of Action

It’s known that the compound is involved in the synthesis of heterocyclic compounds . The reaction of carbonitrile with N′-[(4-methoxyphenyl)methylidene]-2-cyanoacetohydrazide in boiling ethanol containing a few drops of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) yielded the unexpected 2-amino-5-cyano-N′-[(4-methoxyphenyl)methylidene]8-methyl-6-oxo-6H-1-benzoxocine-3-carbohydrazide .

Biochemical Pathways

It’s known that similar pyrazoline derivatives have been investigated for their neurotoxic potentials .

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide has several advantages for laboratory experiments. It is a relatively inexpensive compound and can be easily synthesized in a laboratory setting. It is also a stable compound, which makes it suitable for long-term storage. However, N-(4-methoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide is a toxic compound and must be handled with care.

Future Directions

N-(4-methoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide has a wide range of potential applications in the field of scientific research. It can be used to study the structure and functions of proteins, enzymes, and other biological molecules. It can also be used to study the effects of drugs on the body and to monitor the progress of diseases. In addition, N-(4-methoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide can be used to study the effects of environmental pollutants on the body, to develop new drug delivery systems, and to study the mechanisms of action of various drugs. Finally, N-(4-methoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide can be used to develop new drugs and drug delivery systems.

Synthesis Methods

N-(4-methoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide can be synthesized through a multi-step process. First, 4-methoxyphenylacetic acid is reacted with nitrobenzene to form 4-methoxyphenyl-3-nitrobenzoic acid. The acid is then reacted with 1H-pyrazole-1-carbonyl chloride to form N-(4-methoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide. This process can be completed in a laboratory setting with the use of standard laboratory equipment and reagents.